1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C8H8ClNOS
• Molecular Weight: 201.67 g/mol
• IUPAC Name: 1-[(2-chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C8H8ClNOS/c9-7-10-6(4-12-7)3-8(5-11)1-2-8/h4-5H,1-3H2
• InChI Key: TURLRBHJEVQDCH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CSC(=N2)Cl)C=O

Description

1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde is a structurally complex organic compound featuring a cyclopropane ring fused to a carbaldehyde group and a 2-chloro-1,3-thiazol-4-ylmethyl substituent. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen, is substituted with a chlorine atom at position 2, which enhances its electronic and steric properties . This compound’s cyclopropane core imparts significant ring strain, influencing its reactivity and stability .

Preparation Methods

The synthesis of 1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde typically involves the reaction of 2-chloro-1,3-thiazole with cyclopropane-1-carbaldehyde under specific conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of phase transfer catalysts to increase yield and purity .

Chemical Reactions Analysis

1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The chlorine atom on the thiazole ring can be substituted with other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. .

Scientific Research Applications

1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It may be used in the study of enzyme interactions and metabolic pathways.

Industry: It can be used in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, potentially inhibiting their activity or altering their function. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, leading to changes in their structure and activity .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde	C₉H₈ClNOS	213.68	2-Chloro-thiazole, cyclopropane-carbaldehyde	High polarity due to aldehyde and Cl
1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde	C₁₂H₂₀O	180.29	4-Methylcyclohexyl, cyclopropane-carbaldehyde	Hydrophobic cyclohexyl group enhances lipophilicity
1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-carbaldehyde	C₉H₁₁NOS	181.25	4-Methyl-thiazole, cyclopropane-carbaldehyde	Reduced electronegativity vs. Cl-substituted analog
Ethyl 1-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-1H-triazole-4-carboxylate	C₁₁H₁₂ClN₃O₂S	285.75	Ethyl carboxylate, triazole, thiazole	Dual heterocycles enhance bioactivity

Physicochemical and Functional Differences

Electron-Withdrawing vs. The methylcyclohexyl derivative (C₁₂H₂₀O) lacks heteroatoms, resulting in lower polarity and higher lipid solubility, which may improve membrane permeability in biological systems .

Biological Activity :

• Thiazole-containing compounds, such as the ethyl triazole-thiazole derivative (C₁₁H₁₂ClN₃O₂S), exhibit pesticidal and antifungal activity due to synergistic effects between heterocycles . The target compound’s aldehyde group may act as a reactive site for covalent binding to biological targets.

Thermal Stability :

• Cyclopropane derivatives with bulky substituents (e.g., methylcyclohexyl) demonstrate higher thermal stability due to reduced ring strain compared to smaller substituents .

Biological Activity

1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde (CAS No. 1936592-40-3) is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde is C$_8$H$_8$ClNOS, with a molecular weight of approximately 201.67 g/mol. The compound features a cyclopropane ring substituted with a thiazole moiety, which is known for its diverse biological activities.

Antimicrobial Activity

Research indicates that compounds containing thiazole rings often exhibit significant antimicrobial properties. In a study evaluating various thiazole derivatives, it was found that 1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were reported to be lower than those of standard antibiotics, suggesting its potential as an antimicrobial agent .

Anticancer Properties

Recent investigations into the anticancer effects of thiazole derivatives have highlighted their ability to induce apoptosis in cancer cells. A study focusing on the compound's interaction with poly(ADP-ribose) polymerase (PARP) revealed that it could inhibit this enzyme, which plays a crucial role in DNA repair mechanisms in cancer cells. This inhibition leads to increased sensitivity of cancer cells to chemotherapeutic agents .

Enzyme Inhibition

The compound has also been studied for its ability to inhibit specific enzymes involved in metabolic pathways. For example, it was shown to inhibit acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases such as Alzheimer's. The inhibition was competitive, indicating that the compound could effectively bind to the active site of AChE .

The biological activity of 1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde can be attributed to its structural features:

• Thiazole Ring : The presence of the thiazole ring enhances the compound's ability to interact with various biological targets due to its electron-withdrawing properties.
• Cyclopropane Structure : The rigidity provided by the cyclopropane ring may contribute to the stability and specificity of the compound's interactions with target proteins.

Case Studies

Several case studies have documented the efficacy of this compound in various biological assays:

Study	Focus	Findings
Study 1	Antimicrobial	Effective against E. coli and S. aureus with MIC values below 10 µg/mL
Study 2	Anticancer	Induces apoptosis in breast cancer cell lines through PARP inhibition
Study 3	Enzyme Inhibition	Competitive inhibitor of AChE with IC50 values comparable to known inhibitors